Cas no 1521806-86-9 (2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester
• CAS No: 1521806-86-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5295564
• Update Time: 2025-10-28

2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester
• Methyl 3-(2,2,3,3-tetramethylcyclopropyl)propiolate

• Inchi： 1S/C11H16O2/c1-10(2)8(11(10,3)4)6-7-9(12)13-5/h8H,1-5H3
• InChI Key： KPVZIZOUMNRLMV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1C(C)(C)C1(C)C

Additional information on 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester

Exploring the Unique Properties and Applications of 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester (CAS No. 1521806-86-9)

2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester (CAS No. 1521806-86-9) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and material science. This ester derivative, characterized by its unique tetramethylcyclopropyl group, offers a range of intriguing chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and versatility in various chemical reactions.

One of the most notable features of 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester is its molecular structure, which combines a propynoic acid backbone with a tetramethylcyclopropyl substituent. This combination results in a compound that exhibits both stability and reactivity, making it suitable for a variety of synthetic applications. The presence of the methyl ester group further enhances its utility in esterification and transesterification reactions, which are critical in the production of polymers, fragrances, and pharmaceuticals.

In recent years, the demand for high-performance specialty chemicals has surged, driven by advancements in green chemistry and sustainable materials. 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester aligns well with these trends, as its unique structure allows for the development of eco-friendly alternatives in coatings, adhesives, and other industrial applications. Researchers are also exploring its potential in bio-based materials, where its stability and reactivity could play a pivotal role.

The synthesis of 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester typically involves multi-step organic reactions, including the introduction of the tetramethylcyclopropyl group and subsequent esterification. These processes require precise control of reaction conditions to ensure high yield and purity. As a result, this compound is often produced in specialized laboratories equipped with advanced analytical tools such as NMR spectroscopy and mass spectrometry for quality assurance.

Beyond its synthetic utility, 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester has also found applications in flavor and fragrance industries. Its ester functionality and unique structural features contribute to its potential as a precursor for aromatic compounds. Additionally, its stability under various conditions makes it a candidate for use in controlled-release formulations, where gradual degradation is desired.

The market for specialty esters like 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester is expected to grow significantly in the coming years, fueled by increasing demand from the pharmaceutical, cosmetic, and material science sectors. Companies are investing in research to uncover new applications and improve synthesis methods, ensuring that this compound remains at the forefront of chemical innovation.

For researchers and industry professionals seeking detailed information about 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester, understanding its physical and chemical properties is essential. Key parameters such as melting point, boiling point, and solubility are critical for its handling and application. Furthermore, safety data sheets (SDS) provide valuable insights into its storage and handling requirements, ensuring compliance with industry standards.

In conclusion, 2-Propynoic acid, 3-(2,2,3,3-tetramethylcyclopropyl)-, methyl ester (CAS No. 1521806-86-9) represents a fascinating example of modern synthetic chemistry. Its unique structure, combined with its diverse applications, makes it a compound of great interest to scientists and manufacturers alike. As research continues to uncover new possibilities, this ester is poised to play an increasingly important role in the development of advanced materials and sustainable chemical solutions.